Cas no 1341036-18-7 (2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid)

• Product Name: 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid
• CAS No: 1341036-18-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 4585533
• Update Time: 2025-11-02

2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(tert-butoxycarbonyl)-2-azaspiro[3.3]heptan-5-yl)acetic acid
• 2-Azaspiro[3.3]heptane-5-acetic acid, 2-[(1,1-dimethylethoxy)carbonyl]-
• 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-13(8-14)5-4-9(13)6-10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： KTZGWMNXOQYJAK-UHFFFAOYSA-N
• SMILES： C1C2(CCC2CC(O)=O)CN1C(OC(C)(C)C)=O

Additional information on 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid

Comprehensive Guide to 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid (CAS No. 1341036-18-7)

2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid (CAS No. 1341036-18-7) is a specialized spirocyclic compound with significant applications in pharmaceutical research and organic synthesis. This compound features a unique azaspiro[3.3]heptane core, which is increasingly recognized for its potential in drug discovery due to its rigid and three-dimensional structure. The presence of a tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a valuable intermediate in peptide and small-molecule synthesis.

The growing interest in spirocyclic scaffolds like 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid is driven by their ability to improve drug-like properties, such as solubility and metabolic stability. Researchers are particularly focused on optimizing Boc-protected spiro compounds for use in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. This aligns with the current trend in AI-driven drug discovery, where computational tools are used to predict the efficacy of novel scaffolds.

From a synthetic perspective, CAS No. 1341036-18-7 serves as a versatile building block for constructing complex molecules. Its acetic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. The azaspiro[3.3]heptane ring system is also being explored for its potential in CNS drug development, as it can mimic bioactive conformations of neurotransmitters. This has led to increased demand for high-purity 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid in academic and industrial labs.

The market for spirocyclic intermediates like 1341036-18-7 is expanding, fueled by advancements in green chemistry and sustainable synthesis methods. Companies are investing in scalable production processes to meet the needs of medicinal chemistry programs. Additionally, the rise of fragment-based drug design has highlighted the importance of structurally diverse compounds, positioning 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid as a key player in modern drug discovery pipelines.

Quality control is critical for CAS No. 1341036-18-7, with analytical techniques such as HPLC and NMR ensuring batch-to-batch consistency. Researchers often inquire about the storage conditions and shelf life of this compound, which should be kept under inert conditions to preserve its integrity. The compound’s MSDS and safety data are also frequently searched topics, reflecting the emphasis on laboratory safety in chemical handling.

In summary, 2-(2-tert-butoxycarbonyl-2-azaspiro[3.3]heptan-7-yl)acetic acid (CAS No. 1341036-18-7) is a promising pharmaceutical intermediate with broad applicability. Its unique spirocyclic architecture and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. As the demand for innovative drug candidates grows, this compound is poised to play a pivotal role in the future of bioactive molecule development.